4-nitro-1H-pyrrole-2-carbonitrile

• CAS RN: 59027-78-0
• Molecular Formula: C5H3N3O2
• Molecular Weight: 137.1

Description

4-Nitro-1H-pyrrole-2-carbonitrile, also known as 4-NPC, is an organic compound that has been widely studied for its potential applications in various scientific fields. It is a nitrile containing a pyrrole ring, which is a five-membered aromatic heterocyclic compound containing four carbon atoms and one nitrogen atom. 4-NPC is a colorless, volatile liquid with a low boiling point, and has a low molecular weight of 82.09 g/mol. It has been studied extensively due to its potential applications in the fields of organic chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

4-nitro-1H-pyrrole-2-carbonitrile has been studied extensively for its potential applications in various scientific fields. In organic chemistry, it has been used as a reagent in the synthesis of various organic compounds. In biochemistry, it has been used as a reagent for the synthesis of various biologically active compounds, such as enzymes and hormones. In pharmaceuticals, it has been used as a reagent for the synthesis of various drugs and pharmaceuticals.

Mechanism of Action

4-nitro-1H-pyrrole-2-carbonitrile is an organic compound that is capable of reacting with various molecules in a variety of ways. It is capable of forming covalent bonds with other molecules, and it can also act as a catalyst in certain reactions. In organic chemistry, it can act as a nucleophile, which is a molecule that is capable of forming covalent bonds with other molecules. In biochemistry, it can act as an enzyme inhibitor, which is a molecule that is capable of blocking the activity of certain enzymes.
Biochemical and Physiological Effects
This compound has been studied extensively for its potential biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450. In addition, it has been shown to have antioxidant properties, which may be beneficial for preventing oxidative damage to cells. It has also been shown to have anti-inflammatory effects, which may be beneficial for reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 4-nitro-1H-pyrrole-2-carbonitrile in laboratory experiments include its low cost, low toxicity, and its ability to react with various molecules. Its low cost makes it an attractive option for researchers who are working on a budget. Its low toxicity makes it safe to use in laboratory experiments. Its ability to react with various molecules makes it a versatile reagent for organic synthesis.
The limitations of using this compound in laboratory experiments include its low solubility in water and its low boiling point. Its low solubility in water makes it difficult to use in aqueous solutions. Its low boiling point makes it difficult to isolate from a reaction mixture.

Future Directions

There are a number of potential future directions for research on 4-nitro-1H-pyrrole-2-carbonitrile. One potential direction is to further explore its potential applications in organic chemistry and biochemistry. Another potential direction is to explore its potential use as an enzyme inhibitor in pharmaceuticals. Additionally, further research could be done to explore its potential antioxidant and anti-inflammatory effects. Finally, further research could be done to explore its potential use as a reagent in the synthesis of various biologically active compounds.

Synthesis Methods

4-nitro-1H-pyrrole-2-carbonitrile is synthesized by a process known as nitration. This process involves the reaction of pyrrole with nitric acid and sulfuric acid. The nitric acid acts as an oxidizing agent, while the sulfuric acid acts as an acid catalyst. The reaction of pyrrole with nitric acid and sulfuric acid yields this compound as a product.